Cas no 16741-14-3 (Benzyl beta-D-galactopyranoside 6-benzoate)

Benzyl beta-D-galactopyranoside 6-benzoate structure
16741-14-3 structure
Product Name:Benzyl beta-D-galactopyranoside 6-benzoate
CAS No:16741-14-3
MF:C20H22O7
MW:374.384486675262
CID:2658605
PubChem ID:168006028
Update Time:2025-04-21

Benzyl beta-D-galactopyranoside 6-benzoate Chemical and Physical Properties

Names and Identifiers

    • benzyl 6-O-benzoyl-β-D-galactopyranoside
    • Benzyl β-D-galactopyranoside 6-benzoate
    • Benzyl beta-D-galactopyranoside 6-benzoate
    • 16741-14-3
    • Inchi: 1S/C20H22O7/c21-16-15(12-25-19(24)14-9-5-2-6-10-14)27-20(18(23)17(16)22)26-11-13-7-3-1-4-8-13/h1-10,15-18,20-23H,11-12H2
    • InChI Key: XSDPLCILVZEDFV-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC(C1C=CC=CC=1)=O)O)O)O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 374.13655304Da
  • Monoisotopic Mass: 374.13655304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 105Ų
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